1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H23FN2O/c1-23-19-4-2-3-17(13-19)15-22-11-9-21(10-12-22)14-16-5-7-18(20)8-6-16/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: SEYBMTKKAXVUBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C19H23FN2O
• Molecular Weight: 314.4 g/mol

Description

1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine, also known as 4-F-M-BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine has been used as a research tool to study the central nervous system. It has been found to act as a selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This receptor is also implicated in the pathophysiology of various psychiatric disorders such as depression, anxiety, and schizophrenia. Therefore, 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine has been used to investigate the role of the 5-HT1A receptor in these disorders and to develop novel therapeutic agents.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine involves the activation of the 5-HT1A receptor, which leads to the modulation of neurotransmitter release and neuronal activity. This receptor is coupled to G proteins, which in turn activate intracellular signaling pathways that regulate the activity of ion channels and other effector proteins. The activation of the 5-HT1A receptor by 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine can result in various physiological and behavioral effects, depending on the brain region and cell type involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine are complex and depend on various factors such as dose, route of administration, and experimental conditions. In general, 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine has been found to increase the release of serotonin and other neurotransmitters in the brain, which can lead to changes in mood, cognition, and behavior. It has also been shown to modulate the activity of ion channels and other signaling pathways, which can affect neuronal excitability and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine is its selectivity for the 5-HT1A receptor, which allows for the investigation of specific signaling pathways and cellular processes. It is also relatively easy to synthesize and purify, which makes it a cost-effective research tool. However, there are also some limitations to the use of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine in lab experiments. For example, its effects can be dose-dependent and may vary depending on the experimental conditions. Additionally, the use of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine may not accurately reflect the complex interactions between neurotransmitters and receptors in vivo.

Future Directions

There are several potential future directions for the research on 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine. One area of interest is the development of novel therapeutic agents that target the 5-HT1A receptor for the treatment of psychiatric disorders. Another direction is the investigation of the role of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine in the regulation of neuronal plasticity and neurogenesis. Additionally, the use of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine in combination with other research tools such as optogenetics and electrophysiology may provide new insights into the mechanisms of neuronal signaling and behavior.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-4-(3-methoxybenzyl)piperazine involves the reaction of 4-fluorobenzyl chloride with 3-methoxybenzyl piperazine in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The purity and yield of the final product can be optimized by adjusting the reaction conditions and purification methods.